Cas no 14998-61-9 (Diselenic acid)

Diselenic acid structure
Diselenic acid structure
Product Name:Diselenic acid
CAS No:14998-61-9
MF:H2O7Se2
MW:271.93167924881
CID:192278
PubChem ID:15861955
Update Time:2025-04-19

Diselenic acid Chemical and Physical Properties

Names and Identifiers

    • Diselenic acid
    • selenono hydrogen selenate
    • Selenic anhydride
    • Selenicacid (H2Se2O7) (7CI,8CI)
    • DTXSID40578950
    • 14998-61-9
    • Inchi: 1S/H2O7Se2/c1-8(2,3)7-9(4,5)6/h(H,1,2,3)(H,4,5,6)
    • InChI Key: KYBQJKHTFRLXGR-UHFFFAOYSA-N
    • SMILES: [Se](=O)(=O)(O)O[Se](=O)(=O)O

Computed Properties

  • Exact Mass: 273.81310g/mol
  • Monoisotopic Mass: 273.81310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • PSA: 117.97000
  • LogP: -1.65880

Diselenic acid Related Literature

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